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Compound of Interest

3-(3-Hydroxy-propylamino)-
Compound Name:
propan-1-ol

Cat. No.: B0888s7

An In-Depth Technical Guide to Bis(3-
hydroxypropyl)amine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(3-hydroxypropyl)amine, a
difunctional secondary amine with applications as a versatile building block in chemical
synthesis. This document details its chemical structure, IUPAC nomenclature, physicochemical
properties, a detailed synthesis protocol, and potential applications relevant to research and
development.

Chemical Structure and IUPAC Name

Bis(3-hydroxypropyl)amine, a key intermediate in various chemical syntheses, is a secondary
amine featuring two hydroxypropyl substituents attached to the nitrogen atom.

The IUPAC name for this compound is 3-(3-hydroxypropylamino)propan-1-ol.[1] Its chemical
structure is depicted below:

Chemical Formula: CeH1sNO2

Molecular Weight: 133.19 g/mol [1][2]
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CAS Registry Number: 14002-33-6[2]

Physicochemical Properties

A summary of the key quantitative data for Bis(3-hydroxypropyl)amine is presented in the table
below for easy reference and comparison.

Property Value Source
Molecular Formula CeH1sNO:2 [1][2]
Molecular Weight 133.19 g/mol [1112]
Boiling Point 185-188 °C (at 30-31 Torr) [2]
Density 1.013 + 0.06 g/cm3 (at 20 °C) [2]
Solubility Very soluble in water (1000 g/L 2]

at 25 °C)
Flash Point 129.7 +13.7 °C [2]
Appearance Colorless to pale yellow liquid

Synthesis of Bis(3-hydroxypropyl)amine

The following section provides a detailed experimental protocol for the synthesis of Bis(3-
hydroxypropyl)amine.

Experimental Protocol: Synthesis via Nucleophilic
Substitution

This protocol outlines the synthesis of Bis(3-hydroxypropyl)amine through the reaction of 3-
amino-1-propanol with 3-chloro-1-propanol.

Materials:
e 3-amino-1-propanol

e 3-chloro-1-propanol
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Potassium hydroxide (KOH)

Anhydrous magnesium sulfate (MgSOQOa)

Water (Hz20)

Organic solvent for extraction (e.g., diethyl ether or dichloromethane)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-amino-
1-propanol and 3-chloro-1-propanol in water.

o Reflux: Heat the reaction mixture to reflux and maintain for approximately 24 hours to
facilitate the nucleophilic substitution reaction.

» Basification: After cooling the reaction mixture to room temperature, add potassium
hydroxide to neutralize the hydrohalic acid formed and to deprotonate the secondary amine.

e Solvent Removal: Remove the water from the mixture by evaporation under reduced
pressure. This will yield a viscous oil containing the product and potassium chloride.

o Extraction: Extract the oily residue with a suitable organic solvent.

e Drying and Filtration: Dry the combined organic phases over anhydrous magnesium sulfate,
and then filter to remove the drying agent.

e Solvent Evaporation: Evaporate the solvent from the filtrate to yield the crude product as a
dark brown oil.

 Purification: Purify the crude product by distillation under reduced pressure to obtain Bis(3-
hydroxypropyl)amine as a colorless or pale yellow liquid.

Applications in Research and Drug Development

Bis(3-hydroxypropyl)amine serves as a valuable building block and intermediate in organic
synthesis.[1][3] While specific high-profile applications in drug development are not extensively
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documented, its bifunctional nature, possessing both secondary amine and hydroxyl groups,
allows for its use in the construction of more complex molecules.

The general class of dialkanolamines finds utility in the pharmaceutical industry as emulsifiers,
stabilizers, and buffering agents in various formulations. Their ability to be functionalized makes
them versatile starting materials for the synthesis of a wide range of compounds. For instance,
the primary hydroxyl groups can be further reacted to introduce other functionalities, and the
secondary amine can participate in various coupling reactions. These characteristics make
Bis(3-hydroxypropyl)amine a useful research chemical for developing novel molecular
architectures.

Furthermore, functional polymers derived from such building blocks are extensively studied for
biomedical applications, including drug delivery systems, tissue engineering scaffolds, and
biocompatible materials.[4][5][6][7]1[8] The hydroxyl groups of Bis(3-hydroxypropyl)amine can
be used for polymerization or for grafting onto other polymer backbones, introducing
hydrophilicity and reactive sites for further modification.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the synthesis of Bis(3-hydroxypropyl)amine.
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Caption: Workflow for the synthesis of Bis(3-hydroxypropyl)amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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